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Compound of Interest

Compound Name: Aniline hydrobromide

Cat. No.: B145842

Aniline hydrobromide is a salt formed from the reaction of the aromatic amine, aniline, with
hydrobromic acid.[1] This technical guide provides an overview of its fundamental chemical
properties, specifically its molecular weight and formula.

Chemical Properties of Aniline Hydrobromide

The essential quantitative data for aniline hydrobromide are summarized below. This
information is critical for researchers and drug development professionals in stoichiometric
calculations, analytical characterization, and synthesis planning.

Property Value

Molecular Formula CeHsBrN[1][2][3]
Molecular Weight 174.04 g/mol [1][2][4]
Alternate Formula CeH7N-HBI[4]

CAS Number 542-11-0[2][3]

Note: The molecular weight may be cited as 174.038 g/mol in some sources, representing a
more precise value based on isotopic composition.[3][5]

Formation of Aniline Hydrobromide
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Aniline hydrobromide is the product of an acid-base reaction between aniline and
hydrobromic acid. The lone pair of electrons on the nitrogen atom of the aniline’s amino group
accepts a proton (H*) from hydrobromic acid. This forms the anilinium cation and the bromide
anion, which are ionically bonded in the resulting salt.
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Formation of Aniline Hydrobromide.

Experimental Protocols

The determination of the molecular weight and formula of a pure chemical compound like
aniline hydrobromide is typically achieved through standard analytical techniques.

1. Mass Spectrometry: This is the primary method for determining the molecular weight of a
compound. High-resolution mass spectrometry can provide a highly accurate mass
measurement, which can be used to deduce the elemental composition and thus the molecular
formula.

2. Elemental Analysis: This technique determines the percentage composition of elements
(carbon, hydrogen, nitrogen, bromine) in the compound. The resulting percentages are used to
calculate the empirical formula, which, in conjunction with the molecular weight from mass
spectrometry, confirms the molecular formula.

Due to the fundamental and well-established nature of these properties for aniline
hydrobromide, detailed experimental protocols for their initial discovery are not typically
published in contemporary scientific literature. The procedures for conducting mass
spectrometry and elemental analysis are standard in the field of analytical chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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